Cas no 56616-96-7 (5-bromo-1,3-dimethyl-1H-1,2,4-triazole)

• Product Name: 5-bromo-1,3-dimethyl-1H-1,2,4-triazole
• CAS No: 56616-96-7
• MF: C₄H₆BrN₃
• MW: 176.014539241791
• MDL: MFCD22066399
• CID: 1599437
• PubChem ID: 143396
• Update Time: 2025-04-21

5-bromo-1,3-dimethyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,3-dimethyl-1,2,4-triazole
• CTK5A5437
• 1H-1,2,4-Triazole,5-bromo-1,3-dimethyl-
• 5-BROMO-1,3-DIMETHYL-1H-1,2,4-TRIAZOLE
• 5-Brom-1,3-dimethyl-1,2,4-triazol
• 5-Brom-1H-1,3-dimethyl-1,2,4-triazol
• 5-bromo-1,3-dimethyl-1H-[1,2,4]triazole
• AG-F-99014
• DTXSID60205190
• ALBB-021483
• AT12326
• DB-168262
• EN300-1590617
• MFCD22066399
• AKOS015997848
• LS-06451
• SCHEMBL22981076
• 56616-96-7
• 1H-1,2,4-Triazole, 5-bromo-1,3-dimethyl-
• 5-Bromo-1,3-dimethyl-1H-1,2,4-triazole, AldrichCPR
• 5-bromo-1,3-dimethyl-1H-1,2,4-triazole

• MDL： MFCD22066399
• Inchi： 1S/C4H6BrN3/c1-3-6-4(5)8(2)7-3/h1-2H3
• InChI Key： FHPZKFCCOUUHEQ-UHFFFAOYSA-N
• SMILES： BrC1=NC(C)=NN1C

Computed Properties

• Exact Mass: 174.97458
• Monoisotopic Mass: 174.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 87.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.77
• Boiling Point: 280.2°C at 760 mmHg
• Flash Point: 123.2°C
• Refractive Index: 1.639
• PSA: 30.71

5-bromo-1,3-dimethyl-1H-1,2,4-triazole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：